Cas no 1422748-36-4 (Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]-)
1422748-36-4 structure
Product Name:Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]-
CAS No:1422748-36-4
MF:C50H74S4
MW:803.382569789886
CID:4477719
PubChem ID:67515109
Update Time:2025-04-24
Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]-
- KHLJODIPGFSBJJ-UHFFFAOYSA-N
- 4,8-Bis-[5-(2-hexyl-decyl)-thiophen-2-yl]-1,5-dithia-s-indacene
- 1422748-36-4
- 4,8-Bis(5-(2-hexyldecyl)thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene
- SCHEMBL2727216
- 4,8-Bis-[5-(2-hexyldecyl)-thiophen-2-yl]-1,5-dithia-s-indacene
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- Inchi: 1S/C50H74S4/c1-5-9-13-17-19-23-27-39(25-21-15-11-7-3)37-41-29-31-45(53-41)47-43-33-35-52-50(43)48(44-34-36-51-49(44)47)46-32-30-42(54-46)38-40(26-22-16-12-8-4)28-24-20-18-14-10-6-2/h29-36,39-40H,5-28,37-38H2,1-4H3
- InChI Key: KHLJODIPGFSBJJ-UHFFFAOYSA-N
- SMILES: S1C(=CC=C1CC(CCCCCC)CCCCCCCC)C1C2=C(C=CS2)C(=C2C=1C=CS2)C1=CC=C(CC(CCCCCC)CCCCCCCC)S1
Computed Properties
- Exact Mass: 802.46733705Da
- Monoisotopic Mass: 802.46733705Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 54
- Rotatable Bond Count: 30
- Complexity: 866
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 22.9
- Topological Polar Surface Area: 113Ų
Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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